Cas no 1480142-75-3 (2-(oxolan-2-yl)-1,3-thiazol-4-ylmethanol)

• Product Name: 2-(oxolan-2-yl)-1,3-thiazol-4-ylmethanol
• CAS No: 1480142-75-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD21262579
• CID: 4601674
• PubChem ID: 65575016
• Update Time: 2025-10-19

2-(oxolan-2-yl)-1,3-thiazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanol
• 2-(oxolan-2-yl)-1,3-thiazol-4-ylmethanol

• MDL： MFCD21262579
• Inchi： 1S/C8H11NO2S/c10-4-6-5-12-8(9-6)7-2-1-3-11-7/h5,7,10H,1-4H2
• InChI Key： PQEPDJZOAUULPP-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1C1CCCO1

Additional information on 2-(oxolan-2-yl)-1,3-thiazol-4-ylmethanol

Professional Introduction to Compound with CAS No. 1480142-75-3 and Product Name: 2-(oxolan-2-yl)-1,3-thiazol-4-ylmethanol

The compound identified by the CAS number 1480142-75-3 and the product name 2-(oxolan-2-yl)-1,3-thiazol-4-ylmethanol represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif combining a thiazole core with an oxolan (lactone) moiety, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

Structurally, the compound consists of a thiazole ring fused with a methanol substituent at the 4-position and an oxolan group attached at the 2-position. This particular arrangement of heterocyclic rings suggests a high degree of molecular complexity, which can be leveraged to modulate specific biological pathways. The presence of both oxygen and sulfur atoms in the molecule enhances its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. Thiazole compounds are known for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The structural features of 2-(oxolan-2-yl)-1,3-thiazol-4-ylmethanol position it as a potential scaffold for designing molecules that can interact with enzymes and receptors involved in disease processes.

One of the most compelling aspects of this compound is its potential application in drug discovery. The oxolan group introduces a secondary binding site that can be exploited to enhance binding affinity or to modulate selectivity. This dual functionality makes the compound particularly interesting for developing multitarget drugs, which are increasingly recognized as an effective strategy for treating complex diseases.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. For instance, derivatives of thiazole have been shown to exhibit inhibitory activity against various enzymes implicated in metabolic disorders and cancer. The compound in question (2-(oxolan-2-yl)-1,3-thiazol-4-ylmethanol) shares structural similarities with several known bioactive molecules, suggesting that it may possess similar or even superior biological properties.

The synthesis of this compound involves sophisticated organic chemistry techniques that require careful optimization to ensure high yield and purity. The introduction of both the thiazole and oxolan moieties necessitates multi-step synthetic routes, often involving cyclization reactions and functional group transformations. Advances in synthetic methodologies have made it possible to construct such complex molecules with greater efficiency, enabling researchers to explore their full potential.

In terms of pharmacological evaluation, preliminary studies on related compounds have demonstrated promising results. For example, certain thiazole derivatives have been found to inhibit key enzymes involved in inflammation and oxidative stress. Given the structural features of 2-(oxolan-2-yl)-1,3-thiazol-4-ylmethanol, it is reasonable to hypothesize that it may exhibit similar effects, making it a valuable candidate for further pharmacological investigation.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structure makes it suitable for use as an intermediate in the synthesis of more complex molecules used in agrochemicals and materials science. The ability to modify its core structure allows chemists to tailor its properties for specific applications, opening up diverse possibilities for industrial use.

As research continues to uncover new biological targets and mechanisms, compounds like 2-(oxlan-2-y1)-1,3-thiazol-4-ylmethanol are likely to play an increasingly important role in drug development. The combination of computational modeling and high-throughput screening techniques will be essential in identifying new applications for this molecule and its derivatives. These approaches will help researchers rapidly assess biological activity and optimize lead compounds for clinical use.

The future prospects for this compound are bright, particularly as our understanding of molecular interactions improves. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design, researchers can accelerate the discovery process and bring new treatments to patients more quickly than ever before.